Cas no 2227743-24-8 ((2S)-4-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)butan-2-amine)

• Product Name: (2S)-4-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)butan-2-amine
• CAS No: 2227743-24-8
• MF: C₁₂H₁₉NS
• MW: 209.350961923599
• CID: 6592985
• PubChem ID: 165853509
• Update Time: 2025-05-20

(2S)-4-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)butan-2-amine
• 2227743-24-8
• EN300-1767966

• Inchi： 1S/C12H19NS/c1-9(13)6-7-10-8-14-12-5-3-2-4-11(10)12/h8-9H,2-7,13H2,1H3/t9-/m0/s1
• InChI Key： LLVSXVIIKOBNGG-VIFPVBQESA-N
• SMILES： S1C=C(CC[C@H](C)N)C2=C1CCCC2

Computed Properties

• Exact Mass: 209.12382078g/mol
• Monoisotopic Mass: 209.12382078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 54.3Ų

Additional information on (2S)-4-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)butan-2-amine

Introduction to (2S)-4-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)butan-2-amine (CAS No. 2227743-24-8)

(2S)-4-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)butan-2-amine, with the CAS number 2227743-24-8, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to a class of molecules known as benzothiophenes, which are characterized by their unique structural features and diverse biological activities. The compound's chemical structure includes a tetrahydrobenzothiophene moiety and an amino group, making it a promising candidate for various therapeutic applications.

The chemical formula of (2S)-4-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)butan-2-amine is C₁₃H₁₉NS. Its molecular weight is approximately 217.35 g/mol. The compound's chiral center at the butan-2-amine position (denoted by the (2S) configuration) is crucial for its biological activity and selectivity. This chiral center can significantly influence the compound's interaction with biological targets, such as receptors and enzymes.

Recent studies have highlighted the potential of (2S)-4-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)butan-2-amine in various therapeutic areas. One of the most notable applications is in the treatment of neurological disorders. Research has shown that this compound exhibits potent neuroprotective properties, which can be beneficial in conditions such as Parkinson's disease and Alzheimer's disease. The mechanism of action involves the modulation of oxidative stress and inflammation pathways, which are key factors in the progression of these diseases.

In addition to its neuroprotective effects, (2S)-4-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)butan-2-amine has also been investigated for its potential as an antidepressant. Preclinical studies have demonstrated that this compound can enhance serotonin and norepinephrine levels in the brain, which are neurotransmitters associated with mood regulation. These findings suggest that (2S)-4-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)butan-2-amine could be a valuable addition to the current arsenal of antidepressant medications.

The pharmacokinetic properties of (2S)-4-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)butan-2-amine have also been studied extensively. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. These properties are crucial for ensuring patient compliance and therapeutic efficacy.

Clinical trials are currently underway to evaluate the safety and efficacy of (2S)-4-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)butan-2-amine in human subjects. Early results from phase I trials have shown promising outcomes with minimal adverse effects. The compound has been well-tolerated at various dose levels, and no serious safety concerns have been reported. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

The structural analogs of (2S)-4-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)butan-2-amine have also been explored to optimize its therapeutic potential. Modifications to the tetrahydrobenzothiophene moiety and the amino group have led to the development of several derivatives with enhanced potency and selectivity. These derivatives are being evaluated for their pharmacological properties and potential clinical applications.

In conclusion, (2S)-4-(4,5,6,7-tetrahydro-1-benzothiophen-3-y l)butan - 2 - amine (CAS No. 2227743 - 24 - 8) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further research and development in the fields of neurology and psychiatry. Ongoing clinical trials will provide valuable insights into its safety and efficacy in human subjects.